molecular formula C8H7ClF3NO B8507020 (4-Amino-3-chloro-5-trifluoromethyl-phenyl)-methanol

(4-Amino-3-chloro-5-trifluoromethyl-phenyl)-methanol

Cat. No.: B8507020
M. Wt: 225.59 g/mol
InChI Key: RQOOGLKWMQLMFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Amino-3-chloro-5-trifluoromethyl-phenyl)-methanol is a useful research compound. Its molecular formula is C8H7ClF3NO and its molecular weight is 225.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H7ClF3NO

Molecular Weight

225.59 g/mol

IUPAC Name

[4-amino-3-chloro-5-(trifluoromethyl)phenyl]methanol

InChI

InChI=1S/C8H7ClF3NO/c9-6-2-4(3-14)1-5(7(6)13)8(10,11)12/h1-2,14H,3,13H2

InChI Key

RQOOGLKWMQLMFJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1C(F)(F)F)N)Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

69.56 g (0.43 mol) CDI were added to a solution of 93.4 g (0.39 mol) 4-amino-3-chloro-5-trifluoromethyl-benzoic acid (described in Arzneim.-Forsch. 1984, 34(11A), 1612-1624) in 1 L THF and the mixture was stirred for 1 h at 40° C. The reaction mixture was then carefully added to a solution of 51.4 g (1.36 mol) NaBH4 in 450 mL of water at RT under a nitrogen atmosphere and with cooling. The mixture was stirred for 2 h at RT, combined with 500 mL water and 300 mL semiconc. HCl, stirred for another hour and then exhaustively extracted with EtOAc. The combined org. phases were dried over Na2SO4 and evaporated down i. vac. The oil remaining was combined with 500 mL PE and stirred while cooling with ice. The precipitate was suction filtered, washed with PE and dried. 29.7 g of the desired product were obtained.
Name
Quantity
69.56 g
Type
reactant
Reaction Step One
Quantity
93.4 g
Type
reactant
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step One
Name
Quantity
51.4 g
Type
reactant
Reaction Step Two
Name
Quantity
450 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
500 mL
Type
solvent
Reaction Step Four

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